Cas no 89967-32-8 (2-Oxazolecarboxylic acid, 5-pentyl-, ethyl ester)

• Product Name: 2-Oxazolecarboxylic acid, 5-pentyl-, ethyl ester
• CAS No: 89967-32-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 584572
• PubChem ID: 13153553
• Update Time: 2025-04-19

2-Oxazolecarboxylic acid, 5-pentyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylic acid, 5-pentyl-, ethyl ester
• ethyl 5-pentyl-1,3-oxazole-2-carboxylate
• 89967-32-8
• DTXSID10522561

• Inchi： 1S/C11H17NO3/c1-3-5-6-7-9-8-12-10(15-9)11(13)14-4-2/h8H,3-7H2,1-2H3
• InChI Key： PGRDLCROYFQLMK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC=C1CCCCC

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3Ų